Cas no 75302-66-8 (Phosphinous chloride,di-4-morpholinyl- (9CI))

• Product Name: Phosphinous chloride,di-4-morpholinyl- (9CI)
• CAS No: 75302-66-8
• MF: C₈H₁₆ClN₂O₂P
• MW: 238.651601791382
• MDL: MFCD00466956
• CID: 562243
• PubChem ID: 2757489
• Update Time: 2025-04-24

Phosphinous chloride,di-4-morpholinyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinous chloride,di-4-morpholinyl- (9CI)
• chloro(dimorpholin-4-yl)phosphane
• CHLORODIMORPHOLINOPHOSPHINE
• dimorpholinophosphinous chloride
• SCHEMBL7378177
• 75302-66-8
• 3-AMINO-3-(4-TERT-BUTOXY-PHENYL)-PROPIONICACID
• DTXSID90373917
• 4,4'-(chlorophosphinediyl)dimorpholine

• MDL： MFCD00466956
• Inchi： 1S/C8H16ClN2O2P/c9-14(10-1-5-12-6-2-10)11-3-7-13-8-4-11/h1-8H2
• InChI Key： LMQYERHSWTWFIH-UHFFFAOYSA-N
• SMILES： ClP(N1CCOCC1)N1CCOCC1

Computed Properties

• Exact Mass: 238.06400
• Monoisotopic Mass: 238.0637924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Boiling Point: 90 °C
• PSA: 38.53000
• LogP: 0.99230

Additional information on Phosphinous chloride,di-4-morpholinyl- (9CI)

Phosphinous Chloride, Di-4-Morpholinyl (9CI)

Phosphinous chloride, di-4-morpholinyl (9CI), also known by its CAS number 75302-66-8, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. The name Phosphinous chloride highlights its structural composition, which includes a phosphorus atom bonded to two chlorine atoms and an organic group. The di-4-morpholinyl part of the name indicates the presence of two morpholinyl groups attached to the phosphorus atom.

The morpholinyl group is a heterocyclic ring containing one oxygen and one nitrogen atom. Its presence in this compound contributes to its stability and reactivity. Recent studies have shown that the di-4-morpholinyl substitution enhances the compound's ability to act as a ligand in catalytic reactions. This makes it particularly useful in asymmetric catalysis, where precise control over reaction pathways is essential.

One of the most promising applications of Phosphinous chloride, di-4-morpholinyl (9CI) is in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as an effective precursor for constructing complex organic structures. Its ability to facilitate enantioselective reactions has made it a valuable tool in drug discovery and development.

In addition to its role in organic synthesis, this compound has also been explored for its potential in materials science. Studies suggest that it can be used as a building block for creating advanced materials with tailored properties. For instance, its incorporation into polymer systems has shown promise in improving thermal stability and mechanical strength.

The synthesis of Phosphinous chloride, di-4-morpholinyl (9CI) involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. These improvements have significantly enhanced its accessibility for both academic and industrial applications.

From an environmental perspective, there is growing interest in understanding the ecological impact of Phosphinous chloride, di-4-morpholinyl (9CI). Preliminary studies indicate that it degrades under specific conditions, reducing its persistence in the environment. However, further research is needed to fully assess its environmental footprint and develop strategies for safe handling and disposal.

In conclusion, Phosphinous chloride, di-4-morpholinyl (9CI) is a versatile compound with a wide range of applications across different fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.